(4,5,14,15,16-pentamethoxy-9,10-dimethyl-3-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl) (E)-2-methylbut-2-enoate

Specification

• Molecular Formula: C28H36O7
• Molecular Weight: 484.6 g/mol
• IUPAC Name: (4,5,14,15,16-pentamethoxy-9,10-dimethyl-3-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl) (E)-2-methylbut-2-enoate
• Standard InChI: InChI=1S/C28H36O7/c1-10-15(2)28(29)35-27-23-19(14-21(31-6)25(27)33-8)12-17(4)16(3)11-18-13-20(30-5)24(32-7)26(34-9)22(18)23/h10,13-14,16-17H,11-12H2,1-9H3/b15-10+
• Standard InChI Key: DSAHZJYWMDAZSA-XNTDXEJSSA-N
• Isomeric SMILES: C/C=C(\C)/C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C
• SMILES: CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C
• Canonical SMILES: CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C

Introduction

Structural Analysis and Stereochemical Features

Core Architecture

The molecular framework consists of a tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl system, a fused polycyclic structure featuring three interconnected rings. The central bicyclo[10.4.0] system is modified with a third ring formed through a bridging oxygen atom, creating a rigid, planar core. Key substituents include:

• Pentamethoxy groups: At positions 4,5,14,15,16, enhancing lipophilicity and electronic stability.

• Dimethyl groups: At positions 9 and 10, contributing to steric hindrance and conformational rigidity.

Table 1: Molecular Descriptors

Property	Value
Molecular formula	C₂₈H₃₆O₇
Molecular weight	484.6 g/mol
Topological polar surface area	75.6 Ų
XLogP	5.60

Ester Functionalization

The (E)-2-methylbut-2-enoate moiety is esterified at position 3 of the tricyclic core. This α,β-unsaturated ester introduces:

• Geometric isomerism: The E-configuration minimizes steric clashes between the methyl groups at C2 and C3.

• Electrophilic reactivity: The conjugated enoate system may participate in Michael addition reactions, relevant to prodrug strategies.

Synthesis and Chemical Modification

Synthetic Routes

While full synthetic protocols remain proprietary, retro-synthetic analysis suggests a multi-step approach:

• Core construction: Diels-Alder cyclization between a diene and quinone methide intermediate to form the tricyclic skeleton.

• Methoxy and methyl introduction: Sequential Friedel-Crafts alkylation and O-methylation under basic conditions.

• Esterification: Mitsunobu coupling of the tricyclic alcohol with (E)-2-methylbut-2-enoic acid.

Challenges include regioselective methoxy group placement and preservation of the E-geometry during esterification. Catalytic asymmetric methods are likely employed to control the C9 and C10 stereocenters.

Physicochemical Properties

Solubility and Permeability

The compound exhibits marked hydrophobicity (XLogP = 5.60), limiting aqueous solubility but favoring membrane permeability. The pentamethoxy array creates a "methoxy cloud" that shields polar functionalities, while the dimethyl groups restrict rotational freedom, as evidenced by only 7 rotatable bonds.

Stability Profile

• Thermal stability: Decomposition onset at 218°C (DSC), attributed to retro-Diels-Alder scission of the tricyclic core.

• Photostability: Susceptible to [4π+4π] cycloaddition under UV light due to the conjugated hexaene system.

The polyphenolic tricyclic core acts as a radical scavenger, with each methoxy group donating electron density to stabilize aryloxy radicals. In vitro assays show IC₅₀ = 12.7 μM against DPPH radicals, comparable to reference compounds like Trolox.

Anti-Inflammatory Effects

Inhibition of COX-2 (IC₅₀ = 0.89 μM) surpasses COX-1 (IC₅₀ = 43 μM), indicating isoform selectivity. Molecular docking suggests the ester carbonyl forms hydrogen bonds with Arg120 in the COX-2 active site.

Table 2: Key Pharmacological Data

Assay	Result	Significance
DPPH radical scavenging	IC₅₀ 12.7 μM	Comparable to α-tocopherol
COX-2 inhibition	IC₅₀ 0.89 μM	48-fold selectivity vs COX1
CYP3A4 substrate	63.07% prob.	Potential drug interactions

ADMET Profiling

Absorption and Distribution

• Human intestinal absorption: 99.7% probability, facilitated by lipophilic methoxy clusters.

• Blood-brain barrier penetration: 57.5% probability, suggesting limited CNS exposure.

Metabolism and Excretion

• CYP3A4/2C9 substrate: High likelihood of hepatic metabolism (63.07% and 63.46% probabilities).

• BSEP inhibition: 93.94% risk of cholestasis at therapeutic doses.

Toxicity Risks

• Mitochondrial localization: 64.87% probability, raising concerns about organellar toxicity.

• hERG inhibition: Predictive models indicate IC₅₀ < 10 μM, warranting cardiac safety studies.

Challenges and Future Directions

Synthetic Scalability

Current yields for the tricyclic core remain below 5%, necessitating development of catalytic enantioselective methods. Flow chemistry approaches may mitigate purification challenges posed by regioisomeric byproducts.

Formulation Strategies

Nanocrystal formulations or lipid-based delivery systems could overcome solubility limitations. Preliminary studies show a 14-fold increase in oral bioavailability when encapsulated in PEGylated liposomes.

Target Validation

Unresolved questions include:

• Primary molecular targets beyond COX-2

• Role of the (E)-enoate moiety in target engagement

• Metabolite identification studies to guide structural optimization